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Compound of Interest

Compound Name: 2-Propoxyacetic acid

Cat. No.: B1345510

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2-Propoxyacetic acid. Given the limited availability of specific quantitative safety data for 2-
Propoxyacetic acid, this document incorporates data from the closely related and structurally
similar compound, 2-Butoxyacetic acid, to provide a conservative framework for safe handling.
All users should treat 2-Propoxyacetic acid with a high degree of caution, assuming it
possesses similar or greater hazards than 2-Butoxyacetic acid.

Hazard Identification and Quantitative Data

2-Propoxyacetic acid is classified as a skin, eye, and respiratory irritant. It may cause serious
eye damage and skin irritation. Due to the absence of specific exposure limits and toxicity data
for 2-Propoxyacetic acid, the following table includes data for 2-Butoxyacetic acid as a safety
reference.
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Parameter

Value (for 2-Butoxyacetic
acid)

Reference and Notes

Occupational Exposure Limits

5 ppm (Time-Weighted

For 2-Butoxyethanol, the

precursor to 2-Butoxyacetic

NIOSH REL acid.[1][2] This value is often
Average) o
used as a guideline for the
acid metabolite.
OSHA PEL 50 ppm For 2-Butoxyethanol.[2]

Toxicity Data

Acute Oral LD50 (Rat)

2,400 - 3,000 mg/kg

For 2-Butoxyethanol acetate, a

related compound.[1][3]

Glove Breakthrough Times

Nitrile Gloves (disposable)

Poor (breakthrough in <10
minutes) for single layer. Good
(breakthrough >10 minutes) for

double or triple layers.

Data for 2-Butoxyethanol.[4]

Nitrile/Neoprene Gloves

240-480 minutes

For specific models of
chemically resistant gloves

against 2-Butoxyethanol.[5]

Butyl Rubber

>480 minutes

For specific models of
chemically resistant gloves

against 2-Butoxyethanol.[5]

Note: The information presented above for 2-Butoxyacetic acid and its precursors should be

used as a conservative guide for handling 2-Propoxyacetic acid. The actual hazards of 2-

Propoxyacetic acid may vary.

Operational Plan: Step-by-Step Guidance for Safe

Handling
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Engineering Controls

» Ventilation: Always handle 2-Propoxyacetic acid in a well-ventilated area. For procedures
that may generate aerosols or vapors, a certified chemical fume hood is mandatory.[6][7]

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested.[8]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical splash goggles are required at all times.[8] When there
is a significant risk of splashing, a face shield should be worn in addition to goggles.[6]

o Hand Protection: Wear chemical-resistant gloves. Given the lack of specific data for 2-
Propoxyacetic acid, it is recommended to use gloves with high resistance to corrosive
materials, such as butyl rubber or thicker nitrile/neoprene composite gloves.[5] For incidental
contact, double-gloving with disposable nitrile gloves may be considered, but gloves should
be changed immediately upon contamination.[4]

o Body Protection: A lab coat is mandatory. For larger quantities or when there is a higher risk
of splashes, a chemically resistant apron should be worn.[6]

e Footwear: Closed-toe shoes are required in the laboratory.

Handling Procedures

o Preparation: Before handling, review the Safety Data Sheet (SDS) for 2-Propoxyacetic
acid.[6] Prepare all necessary equipment and materials in the designated work area
(preferably a fume hood).

» Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Keep
containers sealed when not in use.

 Dilution: If diluting, always add the acid to the diluent (e.g., water) slowly, never the other way
around, to prevent a violent exothermic reaction and splashing.[7][9]

e Heating: Avoid heating 2-Propoxyacetic acid unless specifically required by a validated
protocol. If heating is necessary, do so in a controlled manner within a fume hood.
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o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[10] Do not eat, drink, or smoke in the laboratory.[10]

Spill Response

o Small Spills:

[e]

Alert personnel in the immediate area.

o

Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand,
vermiculite, or a commercial acid spill neutralizer.[8][11]

o

Slowly neutralize the spill with a weak base like sodium bicarbonate.[10]

[¢]

Carefully sweep the neutralized material into a designated waste container.

[e]

Clean the spill area with soap and water.
e Large Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.
o Prevent entry into the affected area.
Disposal Plan

Waste Collection

e Segregation: Collect all waste containing 2-Propoxyacetic acid in a dedicated, properly
labeled, and chemically compatible waste container.[12] The container should be made of a
material resistant to corrosives, such as high-density polyethylene (HDPE).

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name ("2-Propoxyacetic Acid"), and the associated hazards (e.g., "Corrosive").
[12]
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o Storage: Store the waste container in a designated satellite accumulation area. The
container must be kept closed at all times except when adding waste.[12] Ensure secondary
containment is used to prevent spills.

Neutralization (for small quantities of dilute waste)

e Procedure: For very small quantities of dilute aqueous waste, neutralization may be an
option, subject to institutional and local regulations.[13][14]

o Perform the neutralization in a fume hood.

o Slowly add a weak base (e.g., sodium bicarbonate or a 1M sodium hydroxide solution) to
the acidic waste while stirring.

o Monitor the pH of the solution.

o Once the pH is between 6.0 and 8.0, the neutralized solution may be suitable for drain
disposal, followed by flushing with a large amount of water, as permitted by local
regulations.[13]

o Caution: This procedure should only be performed by trained personnel. The neutralization
process can be exothermic.

Final Disposal

» Professional Disposal: All concentrated and significantly contaminated 2-Propoxyacetic
acid waste must be disposed of through your institution's hazardous waste management
program.[10] Do not attempt to dispose of this waste through the regular trash or sewer
system.

« Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and treated as hazardous waste.[12] After rinsing, the container can be disposed of
according to institutional guidelines.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal Workflow for 2-Propoxyacetic Acid
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Caption: Workflow for the safe handling and disposal of 2-Propoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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